Cas no 1519188-36-3 (1H-Indol-3-amine, 4-bromo-)
1H-Indol-3-amine, 4-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indol-3-amine, 4-bromo-
-
- MDL: MFCD29068061
- Inchi: 1S/C8H7BrN2/c9-5-2-1-3-7-8(5)6(10)4-11-7/h1-4,11H,10H2
- InChI Key: WWIFDRGDMVZDKH-UHFFFAOYSA-N
- SMILES: N1C2=C(C(Br)=CC=C2)C(N)=C1
Computed Properties
- Exact Mass: 209.97926g/mol
- Monoisotopic Mass: 209.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 41.8Ų
1H-Indol-3-amine, 4-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-698201-0.05g |
4-bromo-1H-indol-3-amine |
1519188-36-3 | 95.0% | 0.05g |
$972.0 | 2025-03-12 | |
| Enamine | EN300-698201-0.1g |
4-bromo-1H-indol-3-amine |
1519188-36-3 | 95.0% | 0.1g |
$1019.0 | 2025-03-12 | |
| Enamine | EN300-698201-0.25g |
4-bromo-1H-indol-3-amine |
1519188-36-3 | 95.0% | 0.25g |
$1065.0 | 2025-03-12 | |
| Enamine | EN300-698201-0.5g |
4-bromo-1H-indol-3-amine |
1519188-36-3 | 95.0% | 0.5g |
$1111.0 | 2025-03-12 | |
| Enamine | EN300-698201-1.0g |
4-bromo-1H-indol-3-amine |
1519188-36-3 | 95.0% | 1.0g |
$1157.0 | 2025-03-12 | |
| Enamine | EN300-698201-2.5g |
4-bromo-1H-indol-3-amine |
1519188-36-3 | 95.0% | 2.5g |
$2268.0 | 2025-03-12 | |
| Enamine | EN300-698201-5.0g |
4-bromo-1H-indol-3-amine |
1519188-36-3 | 95.0% | 5.0g |
$3355.0 | 2025-03-12 | |
| Enamine | EN300-698201-10.0g |
4-bromo-1H-indol-3-amine |
1519188-36-3 | 95.0% | 10.0g |
$4974.0 | 2025-03-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01082098-1g |
4-Bromo-1h-indole-3-amine |
1519188-36-3 | 95% | 1g |
¥2639.0 | 2023-04-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01082098-5g |
4-Bromo-1h-indole-3-amine |
1519188-36-3 | 95% | 5g |
¥7644.0 | 2023-04-10 |
1H-Indol-3-amine, 4-bromo- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1H-Indol-3-amine, 4-bromo-
4-Bromo-1H-indol-3-amine (CAS No. 1519188-36-3)
4-Bromo-1H-indol-3-amine is a structurally unique compound with significant potential in various fields of chemical research and application. This compound, identified by the CAS registry number 1519188-36-3, belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The molecule features a bromine atom at the 4-position of the indole ring and an amino group at the 3-position, making it a valuable substrate for further functionalization and exploration in medicinal chemistry.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-bromoindole derivatives, including 4-bromo-1H-indol-3-amine, through various routes such as Buchwald-Hartwig amination, Ullmann coupling, and microwave-assisted synthesis. These methods not only enhance the scalability of production but also allow for precise control over the stereochemistry and regioselectivity of the final product. The incorporation of bromine at the para position of the indole ring facilitates further substitution reactions, making this compound a versatile building block in drug discovery.
The biological activity of 4-bromoindole derivatives has been extensively studied in recent years. For instance, 4-bromo-1H-indol-3-amine has shown promising results in anti-inflammatory and antioxidant assays, suggesting its potential application in treating oxidative stress-related diseases. Additionally, this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further optimization in oncology research.
In terms of pharmacokinetics, studies have demonstrated that 4-bromoindole derivatives exhibit favorable absorption profiles when administered orally, with moderate bioavailability. This attribute is crucial for drug development, as it ensures that therapeutic concentrations can be achieved without requiring excessive dosing. Furthermore, preliminary toxicity studies indicate that 4-bromoindole derivatives possess low acute toxicity, which aligns with their potential for use in chronic disease management.
The structural flexibility of 4-bromoindole derivatives also lends itself well to combinatorial chemistry approaches. By modifying the substituents on the indole ring or introducing additional functional groups, researchers can generate libraries of compounds with diverse pharmacological profiles. For example, appending hydroxyl or methoxy groups to the indole ring can enhance solubility and improve drug-like properties.
From a synthetic perspective, 4-bromoindole derivatives serve as valuable intermediates in the construction of more complex molecules. For instance, they can be employed as precursors for synthesizing heterocyclic compounds with fused rings or as scaffolds for constructing macrocyclic structures. The presence of both an amino group and a bromine atom provides multiple sites for further functionalization, enabling chemists to explore a wide range of transformations.
In conclusion, 4-bromoindole derivatives, particularly 4-bromo-1H-indol-3-amine, represent a promising class of compounds with diverse applications in medicinal chemistry and drug discovery. Their unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions them as valuable tools for addressing unmet medical needs.
1519188-36-3 (1H-Indol-3-amine, 4-bromo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)